N-(6-methylbenzo[d]thiazol-2-yl)-1H-imidazole-1-carboxamide

• CAS No.: 833491-50-2
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol
• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)imidazole-1-carboxamide
• InChI: InChI=1S/C12H10N4OS/c1-8-2-3-9-10(6-8)18-11(14-9)15-12(17)16-5-4-13-7-16/h2-7H,1H3,(H,14,15,17)
• InChI Key: DUFFAGTXYMJYRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)N3C=CN=C3

Description

N-(6-methylbenzo[d]thiazol-2-yl)-1H-imidazole-1-carboxamide is a useful research compound. Its molecular formula is C12H10N4OS and its molecular weight is 258.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methylbenzo[d]thiazol-2-amine (109, 328 mg, 2 mmol, Sigma-Aldrich) in DMF (5 mL) was added di(1H-imidazol-1-yl)methanone (110, 357 mg, 2.2 mmol, Sigma-Aldrich) at 0° C. Under vigorous stirring, the resulting reaction mixture was slowly allowed to warm to a temperature of about 25° C. over 14 h. A white precipitate formed. The precipitate was collected by filtration under reduced pressure, washed twice with EtOAc (10 mL for each wash), and dried under reduced pressure to provide 108 (yield >99%).